4-[(4-ethoxyphenyl)acetyl]morpholine

• IUPAC Name: 2-(4-ethoxyphenyl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C14H19NO3/c1-2-18-13-5-3-12(4-6-13)11-14(16)15-7-9-17-10-8-15/h3-6H,2,7-11H2,1H3
• InChI Key: BOZNMYOVHWDDRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)N2CCOCC2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4-[(4-ethoxyphenyl)acetyl]morpholine, also known as EAM-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is structurally similar to other synthetic cannabinoids, such as JWH-018 and AM-2201, and is thought to act on the same cannabinoid receptors in the brain and body. In

Mechanism of Action

4-[(4-ethoxyphenyl)acetyl]morpholine is thought to act on cannabinoid receptors in the brain and body by binding to them and activating downstream signaling pathways. This leads to the modulation of various physiological processes, such as pain perception, appetite regulation, and mood. This compound is also thought to have an indirect effect on the release of neurotransmitters, such as dopamine and serotonin, which play a role in reward and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the dose and route of administration. It has been shown to produce effects similar to those of other synthetic cannabinoids, such as euphoria, relaxation, and altered perception. However, it has also been associated with adverse effects, such as tachycardia, hypertension, and seizures, particularly at higher doses.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-ethoxyphenyl)acetyl]morpholine in lab experiments is its high affinity for cannabinoid receptors, which allows for the investigation of the role of these receptors in various physiological processes. However, one limitation is its potential for producing adverse effects, which may limit its use in certain experiments. Additionally, the lack of standardized dosing and administration protocols may make it difficult to compare results across studies.

Future Directions

There are several future directions for research on 4-[(4-ethoxyphenyl)acetyl]morpholine and other synthetic cannabinoids. One area of interest is the development of more selective and potent compounds that can target specific cannabinoid receptors and produce fewer adverse effects. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on the brain and body, particularly with regards to addiction and other medical conditions. Finally, there is a need for standardized dosing and administration protocols to facilitate the comparison of results across studies.

Synthesis Methods

The synthesis of 4-[(4-ethoxyphenyl)acetyl]morpholine involves the reaction of 4-ethoxyphenylacetic acid with morpholine in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

4-[(4-ethoxyphenyl)acetyl]morpholine has been used in various scientific studies to investigate the role of cannabinoid receptors in the brain and body. It has been shown to have high affinity for both CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, mood, and other physiological processes. This compound has also been used to study the effects of synthetic cannabinoids on the cardiovascular system, as well as their potential therapeutic applications in the treatment of various medical conditions.